![molecular formula C17H25N5OS B2984457 N-((1S,3s)-adamantan-1-yl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide CAS No. 2319635-44-2](/img/structure/B2984457.png)
N-((1S,3s)-adamantan-1-yl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1S,3s)-adamantan-1-yl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C17H25N5OS and its molecular weight is 347.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-assisted Synthesis for Biological Activities
- Research by Başoğlu et al. (2013) involved microwave-assisted synthesis of molecules containing adamantan-1-yl and thiadiazol-3-ylpiperazine moieties. These compounds exhibited antimicrobial, antilipase, and antiurease activities, suggesting potential in treating infections and metabolic disorders Microwave-assisted synthesis of some hybrid molecules containing penicillanic acid or cephalosporanic acid moieties and investigation of their biological activities.
Reactivity and Adsorption Behavior
- A study by Al-Ghulikah et al. (2021) focused on the reactivity properties and adsorption behavior of a triazole derivative related to adamantan-1-yl and thiadiazol-3-ylpiperazine. This research is crucial for understanding the stability and interactions of such compounds, which is essential for pharmaceutical applications Reactivity properties and adsorption behavior of a triazole derivative – DFT and MD simulation studies.
Synthesis and Antimicrobial Activities
- Kadi et al. (2010) synthesized new 1-adamantyl-1,3,4-thiadiazole derivatives and tested them for antimicrobial and anti-inflammatory activities. These derivatives displayed marked activity against gram-positive bacteria, gram-negative bacteria, and yeast-like pathogenic fungus Candida albicans, indicating potential as broad-spectrum antimicrobials Synthesis, antimicrobial and anti-inflammatory activities of novel 5-(1-adamantyl)-1,3,4-thiadiazole derivatives.
Anti-Proliferative Activities
- Research by Al-Mutairi et al. (2019) explored the synthesis of adamantane-1-yl derivatives, including their antimicrobial and anti-proliferative activities. These compounds showed potential for use in cancer treatment due to their significant anti-proliferative activity Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N′-(Adamantan-1-yl)piperidine-1-carbothioimidates, and Related Derivatives.
Anti-Tuberculosis Agents
- Anusha et al. (2015) described the green synthesis of adamantyl-imidazolo-thiadiazoles, showing significant inhibitory activity towards Mycobacterium tuberculosis. This highlights the potential of these compounds in treating tuberculosis A Nano-MgO and Ionic Liquid-Catalyzed ‘Green’ Synthesis Protocol for the Development of Adamantyl-Imidazolo-Thiadiazoles as Anti-Tuberculosis Agents Targeting Sterol 14α-Demethylase (CYP51).
Antimicrobial and Hypoglycemic Activities
- Al-Abdullah et al. (2015) synthesized N-(1-adamantyl)carbothioamide derivatives and evaluated their antimicrobial and hypoglycemic activities. This research underscores the versatility of these compounds in potentially treating diabetes and infections Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives.
Noncovalent Interaction Insights
- A study by El-Emam et al. (2020) on adamantane-1,3,4-thiadiazole derivatives provided insights into their noncovalent interactions, crucial for understanding their behavior in biological systems Quantitative assessment of the nature of noncovalent interactions in N-substituted-5-(adamantan-1-yl)-1,3,4-thiadiazole-2-amines: insights from crystallographic and QTAIM analysis.
Properties
IUPAC Name |
N-(1-adamantyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N5OS/c23-16(22-3-1-21(2-4-22)15-11-18-24-20-15)19-17-8-12-5-13(9-17)7-14(6-12)10-17/h11-14H,1-10H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MARAUNCVMNPNLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NSN=C2)C(=O)NC34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.